Cas no 1697063-88-9 (ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1697063-88-9
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6124821
• PubChem ID: 107344831
• Update Time: 2025-07-24

ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate
• 1697063-88-9
• EN300-1105993

• Inchi： 1S/C9H15N3O3/c1-3-15-9(13)8-7(10)6-12(11-8)4-5-14-2/h6H,3-5,10H2,1-2H3
• InChI Key： IFSHEVZQHSMNDR-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=C(C(C(=O)OCC)=N1)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate (CAS: 1697063-88-9)

The compound ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate (CAS: 1697063-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a key intermediate in drug discovery and development. This heterocyclic pyrazole derivative has shown promise in various therapeutic areas, particularly in the design of kinase inhibitors and other small molecule therapeutics. Recent studies have focused on its synthetic optimization, biological evaluation, and potential as a scaffold for novel drug candidates.

Structural analysis reveals that this compound features a pyrazole core substituted with an amino group at the 4-position and an ester functionality at the 3-position, while the 1-position is modified with a 2-methoxyethyl group. This unique arrangement provides multiple sites for further chemical modification, making it a versatile building block in medicinal chemistry. The presence of both hydrogen bond donor (amino group) and acceptor (ester carbonyl) moieties contributes to its potential for target binding interactions.

Recent synthetic methodologies have improved the production efficiency of ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that achieved an 85% yield with excellent purity, representing a significant improvement over previous methods. The optimized protocol involves the condensation of hydrazine derivatives with β-keto esters under microwave irradiation, followed by selective N-alkylation. This advancement has facilitated larger-scale production for biological evaluation studies.

In pharmacological research, this compound has shown particular promise as a precursor for protein kinase inhibitors. A 2024 structure-activity relationship study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate exhibited selective inhibition against several cancer-related kinases, including CDK2 and FLT3, with IC50 values in the low micromolar range. The 2-methoxyethyl side chain was found to be crucial for maintaining solubility while not significantly compromising membrane permeability.

The compound's metabolic stability has been investigated in recent preclinical studies. Research conducted at several academic institutions has demonstrated that the ester moiety undergoes predictable hydrolysis in plasma, while the pyrazole core remains stable under physiological conditions. This property makes it particularly valuable for prodrug development strategies. A 2023 patent application (WO202318765A1) describes its use as a prodrug moiety for improving the oral bioavailability of poorly soluble kinase inhibitors.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in the European Journal of Medicinal Chemistry explored the potential of 1697063-88-9 derivatives as chelating agents for diagnostic imaging. The amino group was successfully modified to incorporate technetium-99m and gallium-68 chelators, demonstrating good tumor targeting in preclinical PET imaging studies. This opens new possibilities for theranostic applications in oncology.

Current challenges in the development of ethyl 4-amino-1-(2-methoxyethyl)-1H-pyrazole-3-carboxylate derivatives include optimizing selectivity profiles and addressing potential off-target effects. Recent computational modeling studies have provided insights into the binding modes of these compounds, enabling more rational design approaches. As research continues, this compound is expected to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.